Cas no 6815-51-6 (Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-)

• Product Name: Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
• CAS No: 6815-51-6
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 519072
• PubChem ID: 151431
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-16-methylidene-3-oxo-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17ALPHA-ACETOXY-16-METHYLENE-PREGN-4-EN-3,20-DIONE
• 16-Methylene-17alpha-acetoxyprogesterone
• Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene
• SCHEMBL571579
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-16-methylene-
• 17-(Acetyloxy)-16-methylenepregn-4-ene-3,20-dione
• 6815-51-6
• PREGN-4-ENE-3,20-DIONE, 17-HYDROXY-16-METHYLENE-, ACETATE
• 16-METHYLENE-17.ALPHA.-HYDROXY-4-PREGNENE-3,20-DIONE 17-ACETATE.
• 16-METHYLENE-3,20-DIOXOPREGN-4-EN-17-YL ACETATE
• UNII-XYO20AWR0I
• PROGESTERONE, 17-HYDROXY-16-METHYLENE-, ACETATE
• DTXSID20987647
• XYO20AWR0I
• 17-ACETOXY-16-METHYLENEPROGESTERONE
• DB-250245

• Inchi： 1S/C24H32O4/c1-14-12-21-19-7-6-17-13-18(27)8-10-22(17,4)20(19)9-11-23(21,5)24(14,15(2)25)28-16(3)26/h13,19-21H,1,6-12H2,2-5H3/t19-,20+,21+,22+,23+,24+/m1/s1
• InChI Key： XSNMCQGNVPSIQM-CKOZHMEPSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 384.23000
• Monoisotopic Mass: 384.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 499.5°C at 760 mmHg
• Flash Point: 215°C
• Refractive Index: 1.546
• PSA: 60.44000
• LogP: 4.57530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives